Cas no 1332708-14-1 (PF-4840154)

• Product Name: PF-4840154
• CAS No: 1332708-14-1
• MF: C₂₆H₃₈N₆O₂
• MW: 466.618925571442
• CID: 1080141
• PubChem ID: 53380803
• Update Time: 2025-06-25

PF-4840154 Chemical and Physical Properties

Names and Identifiers

• PF-4840154
• BR82CU5AC9
• BCP16672
• Q7119050
• EX-A2412
• SCHEMBL17185544
• CS-5066
• DA-76787
• N-benzyl-4-[(2-methylpropyl)amino]-2-[4-(oxan-3-ylmethyl)piperazin-1-yl]pyrimidine-5-carboxamide
• MS-28609
• 4-((2-Methylpropyl)amino)-N-(phenylmethyl)-2-(4-((tetrahydro-2H-pyran-3-yl)methyl)-1-piperazinyl)-5-pyrimidinecarboxamide
• BDBM50350947
• PF4840154
• N-benzyl-4-(2-methylpropylamino)-2-[4-(oxan-3-ylmethyl)piperazin-1-yl] pyrimidine-5-carboxamide
• DTXSID001029756
• 1332708-14-1
• PF 4840154
• AC-36062
• N-benzyl-4-(2-methylpropylamino)-2-[4-(oxan-3-ylmethyl)piperazin-1-yl]pyrimidine-5-carboxamide
• 4-[(2-methylpropyl)amino]-N-(phenylmethyl)-2-[4-[(tetrahydro-2H-pyran-3-yl)methyl]-1-piperazinyl]-5-
• GLXC-10666
• 5-PyriMidinecarboxaMide, 4-[(2-Methylpropyl)aMino]-N-(phenylMethyl)-2-[4-[(tetrahydro-2H-pyran-3-yl)Methyl]-1-piperazinyl]-
• CHEMBL1818218
• GTPL6309
• N-Benzyl-4-(isobutylamino)-2-[4-(tetrahydropyran-3-ylmethyl)piperazin-1-yl]pyrimidine-5-carboxamide
• N-benzyl-4-(isobutylamino)-2-(4-((tetrahydro-2H-pyran-3-yl)methyl)piperazin-1-yl)pyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-((2-methylpropyl)amino)-N-(phenylmethyl)-2-(4-((tetrahydro-2H-pyran-3-yl)methyl)-1-piperazinyl)-
• F18483
• HY-18779
• AKOS028113381
• N-benzyl-4-(2-methylpropylamino)-2-(4-(oxan-3-ylmethyl)piperazin-1-yl) pyrimidine-5-carboxamide

• MDL： MFCD28385599
• Inchi： 1S/C26H38N6O2/c1-20(2)15-27-24-23(25(33)28-16-21-7-4-3-5-8-21)17-29-26(30-24)32-12-10-31(11-13-32)18-22-9-6-14-34-19-22/h3-5,7-8,17,20,22H,6,9-16,18-19H2,1-2H3,(H,28,33)(H,27,29,30)
• InChI Key： PPANZCQXFYBGHN-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CN1CCN(C2N=CC(C(NCC3C=CC=CC=3)=O)=C(NCC(C)C)N=2)CC1

Computed Properties

• Exact Mass: 466.30562448g/mol
• Monoisotopic Mass: 466.30562448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.6Ų

PF-4840154 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on PF-4840154

Introduction to Compound with CAS No. 1332708-14-1 and Product Name PF-4840154

Compound with the CAS number 1332708-14-1 and the product name PF-4840154 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. The molecular framework of 1332708-14-1 exhibits a complex arrangement of functional groups, which contributes to its distinctive pharmacological properties. Recent studies have highlighted its potential in modulating various biological pathways, making it a subject of intense research interest.

The chemical composition of 1332708-14-1 is characterized by a blend of aromatic and heterocyclic rings, which are strategically positioned to interact with biological targets. This structural design allows for high specificity and efficacy in binding to target proteins, enzymes, and receptors. The presence of multiple chiral centers in the molecule further enhances its potential as a lead compound for drug development. Researchers have leveraged computational modeling and high-throughput screening techniques to optimize the pharmacokinetic profile of PF-4840154, ensuring improved solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors that can selectively target disease-causing pathways without eliciting significant side effects. The compound 1332708-14-1, under the product name PF-4840154, has shown remarkable promise in this regard. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with certain oncogenic pathways has been explored, suggesting its potential in oncology research.

The synthesis of 1332708-14-1 involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. The scalability of the synthesis is a critical factor in determining the commercial viability of PF-4840154, and ongoing efforts are focused on optimizing production protocols for industrial-scale manufacturing.

One of the most compelling aspects of 1332708-14-1 is its potential to serve as a scaffold for structure-based drug design. By leveraging structural information obtained from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, medicinal chemists can design derivatives with enhanced potency and selectivity. This approach has already led to the discovery of several novel analogs with improved pharmacological profiles. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process by predicting optimal modifications based on large datasets.

The biological activity of PF-4840154 has been extensively evaluated using both in vitro and in vivo models. In cell-based assays, it has demonstrated strong binding affinity to target proteins, leading to significant inhibition of pathogenic pathways. Animal models have provided additional evidence of its therapeutic efficacy, with reductions in disease symptoms observed across multiple indications. These findings have spurred interest from academic researchers and pharmaceutical companies alike, who are keen to explore its potential for clinical applications.

Regulatory considerations play a crucial role in the development and commercialization of new pharmaceutical compounds like 1332708-14-1. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently under controlled conditions, minimizing batch-to-batch variability. Furthermore, rigorous toxicological studies are essential to assess safety margins before human clinical trials can commence. The regulatory landscape is continually evolving, with agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) implementing stringent guidelines to ensure patient safety.

The future prospects for PF-4840154 are promising, with several ongoing clinical trials evaluating its efficacy in treating various diseases. Collaborative efforts between academic institutions and industry partners are fostering innovation by combining expertise in chemistry, biology, and clinical medicine. The integration of cutting-edge technologies such as CRISPR gene editing and mRNA therapeutics may open new avenues for utilizing compounds like 1332708-14-1 in combination therapies.

In conclusion, compound with CAS No. 1332708-14-1 and product name PF-4840154 represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique chemical structure, combined with promising biological activities, positions it as a valuable asset in drug development pipelines. As research continues to uncover new insights into its mechanisms of action, we can expect further refinements that will enhance its efficacy and safety profile.